Cas no 32083-27-5 (2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile)

• Product Name: 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile
• CAS No: 32083-27-5
• MF: C₁₁H₁₀ClNO₃S
• MW: 271.720000743866
• MDL: MFCD00067998
• CID: 303490
• PubChem ID: 1810869
• Update Time: 2025-05-26

2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,2-[(4-chlorophenyl)sulfonyl]-3-ethoxy-
• 2-((4-Chlorophenyl)sulfonyl)-3-ethoxyprop-2-enenitrile
• 2-(4-chlorophenyl)sulfonyl-3-ethoxyprop-2-enenitrile
• 2-[(4-CHLOROPHENYL)SULPHONYL]-3-ETHOXYACRYLONITRILE
• 2-(4-chloro-benzenesulfonyl)-3-ethoxy-acrylonitrile
• 2-[(4-chlorophenyl)sulfonyl]-3-ethoxyacrylonitrile
• 2-p-Chlorphenylsulfonyl-3-ethoxyacrylnitril
• Z56761487
• AKOS001033465
• PS-4378
• (E)-2-((4-chlorophenyl)sulfonyl)-3-ethoxyacrylonitrile
• J-507587
• (2E)-2-(4-chlorobenzenesulfonyl)-3-ethoxyprop-2-enenitrile
• CS-0450983
• CCG-53706
• SR-01000642856-1
• (E)-2-(4-chlorophenylsulfonyl)-3-ethoxyacrylonitrile
• HMS554A07
• 32083-27-5
• MFCD00067998
• 2-((4-Chlorophenyl)sulfonyl)-3-ethoxyacrylonitrile
• 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile

• MDL： MFCD00067998
• Inchi： 1S/C11H10ClNO3S/c1-2-16-8-11(7-13)17(14,15)10-5-3-9(12)4-6-10/h3-6,8H,2H2,1H3/b11-8+
• InChI Key： SUWQYQRJDNCPOP-DHZHZOJOSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C/OCC)(=O)=O

Computed Properties

• Exact Mass: 271.00700
• Monoisotopic Mass: 271.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.342
• Melting Point: 121 °C
• Boiling Point: 479°Cat760mmHg
• Flash Point: 243.5°C
• Refractive Index: 1.554
• PSA: 75.54000
• LogP: 3.59598

2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile

Recent Advances in the Study of 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile (CAS: 32083-27-5)

In recent years, the compound 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile (CAS: 32083-27-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and acrylonitrile functional groups, has shown promising potential in various therapeutic applications, particularly as an intermediate in the synthesis of bioactive compounds. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the role of 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile in the inhibition of specific enzymatic pathways. Recent findings published in the Journal of Medicinal Chemistry highlight its efficacy as a potent inhibitor of cysteine proteases, which are implicated in a range of diseases, including cancer and inflammatory disorders. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's high binding affinity and selectivity, paving the way for its potential use in targeted therapies.

Another significant development is the optimization of the synthetic route for 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile. A recent paper in Organic Process Research & Development reported a novel, high-yield synthesis method that reduces the use of hazardous reagents and improves overall efficiency. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Pharmacological evaluations have further expanded the understanding of this compound's therapeutic potential. Preclinical studies conducted on animal models have shown that 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile exhibits notable anti-inflammatory and anti-proliferative effects. These findings, published in the European Journal of Pharmacology, suggest its applicability in treating chronic inflammatory conditions and certain types of cancer. However, researchers caution that further toxicological and pharmacokinetic studies are necessary to assess its safety profile and bioavailability in humans.

In addition to its therapeutic applications, 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile has also been investigated for its role in agrochemicals. A study in the Journal of Agricultural and Food Chemistry revealed its effectiveness as a fungicide, particularly against plant pathogens that threaten crop yields. This dual utility in both pharmaceuticals and agriculture underscores the versatility of this compound and its potential for cross-disciplinary applications.

Despite these promising developments, challenges remain in the commercialization and widespread adoption of 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile. Regulatory hurdles, coupled with the need for extensive clinical trials, pose significant barriers. Nevertheless, the ongoing research and collaborative efforts between academia and industry are expected to address these challenges, bringing this compound closer to practical applications.

In conclusion, the latest research on 2-(4-Chlorophenyl)sulphonyl-3-ethoxyacrylonitrile (CAS: 32083-27-5) highlights its multifaceted potential in both therapeutic and agrochemical domains. The advancements in synthetic methodologies, mechanistic insights, and pharmacological evaluations provide a solid foundation for future studies. As the scientific community continues to explore its applications, this compound is poised to make a significant impact in the fields of chemical biology and pharmaceutical sciences.